Cas no 497946-90-4 (Carbamic acid, [(1S)-1-(cyanooxoacetyl)pentyl]-,(1R)-2-methyl-1-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]propyl ester)

• Product Name: Carbamic acid, [(1S)-1-(cyanooxoacetyl)pentyl]-,(1R)-2-methyl-1-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]propyl ester
• CAS No: 497946-90-4
• MF: C₂₂H₂₆N₄O₅
• MW: 426.465645313263
• CID: 1551553
• Update Time: 2024-08-24

Carbamic acid, [(1S)-1-(cyanooxoacetyl)pentyl]-,(1R)-2-methyl-1-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]propyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1S)-1-(cyanooxoacetyl)pentyl]-,(1R)-2-methyl-1-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]propyl ester
• Carbamic acid, [(1S)-1-(cyanooxoacetyl)pentyl]-, (1R)-2-methyl-1-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]propyl ester (9CI)

• Inchi： 1S/C22H26N4O5/c1-4-5-11-16(20(28)17(27)13-23)24-22(29)30-18(14(2)3)12-19-25-26-21(31-19)15-9-7-6-8-10-15/h6-10,14,16,18H,4-5,11-12H2,1-3H3,(H,24,29)/t16-,18+/m0/s1
• InChI Key： LECFSRDXWIZQOU-FUHWJXTLSA-N
• SMILES： C(O[C@H](CC1=NN=C(C2=CC=CC=C2)O1)C(C)C)(=O)N[C@H](C(C(C#N)=O)=O)CCCC

Computed Properties

• Exact Mass: 426.19048

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• PSA: 135.18
• pka: 10.09±0.46(Predicted)